Cas no 2169628-56-0 (7-cyclopropyl-3,3-dimethyl-2,6-dioxa-10-azaspiro4.5decane)

• Product Name: 7-cyclopropyl-3,3-dimethyl-2,6-dioxa-10-azaspiro4.5decane
• CAS No: 2169628-56-0
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6389510
• PubChem ID: 165508744
• Update Time: 2025-10-28

7-cyclopropyl-3,3-dimethyl-2,6-dioxa-10-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 7-cyclopropyl-3,3-dimethyl-2,6-dioxa-10-azaspiro4.5decane
• 2169628-56-0
• EN300-1279602
• 7-cyclopropyl-3,3-dimethyl-2,6-dioxa-10-azaspiro[4.5]decane

• Inchi： 1S/C12H21NO2/c1-11(2)7-12(8-14-11)13-6-5-10(15-12)9-3-4-9/h9-10,13H,3-8H2,1-2H3
• InChI Key： KEQRAOQKHQSSAI-UHFFFAOYSA-N
• SMILES： O1C2(COC(C)(C)C2)NCCC1C1CC1

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30.5Ų

Additional information on 7-cyclopropyl-3,3-dimethyl-2,6-dioxa-10-azaspiro4.5decane

7-Cyclopropyl-3,3-dimethyl-2,6-dioxa-10-azaspiro[4.5]decane (CAS 2169628-56-0): A Comprehensive Overview

The 7-cyclopropyl-3,3-dimethyl-2,6-dioxa-10-azaspiro[4.5]decane (CAS 2169628-56-0) is a structurally unique spirocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule belongs to the class of spirocyclic heterocycles, which are known for their three-dimensional complexity and diverse biological activities. The presence of both oxygen and nitrogen atoms in its structure makes it a valuable scaffold for drug discovery and material science applications.

One of the most intriguing aspects of 7-cyclopropyl-3,3-dimethyl-2,6-dioxa-10-azaspiro[4.5]decane is its potential role in addressing modern healthcare challenges. Researchers are particularly interested in its application as a bioactive intermediate in the synthesis of novel therapeutics. With the growing demand for innovative drug candidates to combat antibiotic resistance and chronic diseases, compounds like this are becoming increasingly valuable. The spirocyclic framework of this molecule offers enhanced metabolic stability and binding affinity, making it a promising candidate for further development.

The chemical properties of 7-cyclopropyl-3,3-dimethyl-2,6-dioxa-10-azaspiro[4.5]decane are equally fascinating. Its molecular structure features a cyclopropyl group, which is known to influence the compound's reactivity and stability. This characteristic is particularly relevant in the context of green chemistry, where researchers are seeking sustainable synthetic routes. The compound's balanced lipophilicity and polarity make it suitable for various formulation strategies, addressing current trends in drug delivery optimization.

In the field of medicinal chemistry, the spiro[4.5]decane core of this compound has shown potential for modulating biological targets. Recent studies suggest that derivatives of this scaffold may interact with central nervous system receptors, sparking interest in neurological applications. This aligns with the increasing focus on neuroprotective agents and treatments for neurodegenerative disorders, which are among the most searched topics in pharmaceutical research today.

The synthetic versatility of 7-cyclopropyl-3,3-dimethyl-2,6-dioxa-10-azaspiro[4.5]decane makes it a valuable building block in organic chemistry. Its heterocyclic structure allows for diverse functionalization, enabling the creation of compound libraries for high-throughput screening. This aspect is particularly important in the era of AI-driven drug discovery, where researchers are looking for novel chemical spaces to explore. The compound's stability under various conditions also makes it attractive for industrial-scale production.

From a commercial perspective, the demand for specialized spirocyclic compounds like 7-cyclopropyl-3,3-dimethyl-2,6-dioxa-10-azaspiro[4.5]decane has been steadily increasing. Pharmaceutical companies and research institutions are actively seeking such molecules to expand their drug discovery pipelines. The compound's unique structural features position it well in the competitive landscape of pharmaceutical intermediates, where innovation and intellectual property protection are key drivers of value.

Quality control and analytical characterization of 7-cyclopropyl-3,3-dimethyl-2,6-dioxa-10-azaspiro[4.5]decane are crucial aspects of its application. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure purity and confirm structural integrity. These analytical methods align with current good manufacturing practices (cGMP) requirements, which are essential considerations for compounds intended for pharmaceutical use.

The future prospects for 7-cyclopropyl-3,3-dimethyl-2,6-dioxa-10-azaspiro[4.5]decane appear promising. As research continues to uncover new applications for spirocyclic compounds, this particular molecule may find utility in areas beyond its current scope. The growing interest in three-dimensional molecular architectures in drug design suggests that compounds with such structural complexity will remain important in the coming years. Furthermore, the development of more efficient synthetic routes could enhance its accessibility and commercial viability.

For researchers and industry professionals working with 7-cyclopropyl-3,3-dimethyl-2,6-dioxa-10-azaspiro[4.5]decane, staying informed about the latest developments is essential. The compound's unique characteristics and potential applications make it a subject of ongoing investigation in both academic and industrial settings. As the scientific community continues to explore the boundaries of heterocyclic chemistry, molecules like this will undoubtedly play a significant role in shaping the future of pharmaceutical innovation and material science.